Cas no 1379433-15-4 (1-bromo-3-methyl-5-(2-nitroethenyl)benzene)

• Product Name: 1-bromo-3-methyl-5-(2-nitroethenyl)benzene
• CAS No: 1379433-15-4
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6586815
• PubChem ID: 131236991
• Update Time: 2025-06-09

1-bromo-3-methyl-5-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-methyl-5-(2-nitroethenyl)benzene
• EN300-1896915
• 1379433-15-4

• Inchi： 1S/C9H8BrNO2/c1-7-4-8(2-3-11(12)13)6-9(10)5-7/h2-6H,1H3/b3-2+
• InChI Key： BRZIODJTUIUHDH-NSCUHMNNSA-N
• SMILES： BrC1C=C(/C=C/[N+](=O)[O-])C=C(C)C=1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-3-methyl-5-(2-nitroethenyl)benzene

Comprehensive Overview of 1-Bromo-3-methyl-5-(2-nitroethenyl)benzene (CAS No. 1379433-15-4)

1-Bromo-3-methyl-5-(2-nitroethenyl)benzene (CAS No. 1379433-15-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique brominated aromatic and nitroethenyl functional groups, serves as a versatile building block in modern chemical research. Its molecular structure, combining a benzene ring with strategic substitutions, makes it a valuable candidate for cross-coupling reactions and catalysis studies.

In recent years, the demand for high-purity intermediates like 1-Bromo-3-methyl-5-(2-nitroethenyl)benzene has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its potential applications in OLED materials and photovoltaic devices, where its electron-withdrawing nitro group and halogenated moiety contribute to enhanced performance. The compound’s synthetic versatility aligns with the growing trend of sustainable synthesis, a hot topic in both academic and industrial circles.

From a structural-activity relationship perspective, the presence of the bromo substituent at the 1-position and the nitroethenyl group at the 5-position offers unique reactivity patterns. This configuration facilitates palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing complex biaryl structures. Such reactions are frequently searched in organic chemistry forums and patent databases, reflecting the compound’s relevance in cutting-edge research.

The synthesis of 1-Bromo-3-methyl-5-(2-nitroethenyl)benzene typically involves multi-step organic transformations, including nitration, bromination, and Wittig reactions. These methods are often optimized for yield efficiency and minimal byproduct formation, addressing the industry’s focus on cost-effective production. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure the compound’s purity and consistency, critical for its use in high-value applications.

Environmental and safety considerations are also paramount when handling 1-Bromo-3-methyl-5-(2-nitroethenyl)benzene. While it is not classified as a hazardous material, proper laboratory protocols must be followed to mitigate risks associated with organic solvents and reactive intermediates. This aligns with the broader discourse on responsible chemical manufacturing, a topic frequently explored in scientific webinars and regulatory guidelines.

In summary, 1-Bromo-3-methyl-5-(2-nitroethenyl)benzene (CAS No. 1379433-15-4) exemplifies the intersection of innovation and practical utility in organic chemistry. Its applications span life sciences, electronics, and industrial catalysis, making it a compound of enduring interest. As the scientific community continues to explore novel synthetic routes and functional materials, this compound will likely remain a focal point of research and development.